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Compound of Interest

Compound Name: Rubidium acetate

Cat. No.: B1592912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical data available for

rubidium acetate (CH₃COORb). The information is compiled from various scientific sources to

support research and development activities where this compound may be utilized. This

document presents quantitative data in structured tables, outlines experimental methodologies

for its characterization, and includes a visual representation of the analytical workflow.

Core Thermochemical Data
Rubidium acetate is a salt formed from the reaction of rubidium metal, rubidium carbonate, or

rubidium hydroxide with acetic acid.[1] It is a white solid that is soluble in water.[1][2] Key

thermochemical and physical properties are summarized below.

Physical and Thermodynamic Properties
The fundamental physical and thermodynamic properties of rubidium acetate are presented in

Table 1. These values are essential for understanding the compound's stability and behavior

under various conditions.
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Property Value Notes

Molar Mass 144.51 g/mol [1][3]

Melting Point 246 °C (519 K)
Decomposes upon melting.[1]

[2][4]

Standard Enthalpy of

Formation (ΔfH°)

-722.31 ± 1.09 kJ/mol

(crystalline state, 298.15 K)
[5]

-737.18 kJ/mol (ionized

aqueous solution)
[4]

Standard Gibbs Free Energy

of Formation (ΔfG°)

-653.29 kJ/mol (ionized

aqueous solution)
[4]

Standard Molar Entropy (S°)
207.9 J/K·mol (ionized

aqueous solution)
[4]

Enthalpy of Fusion (ΔfusH) 14.6 kJ/mol [6]

Solubility Data
The solubility of rubidium acetate in water is a critical parameter for its application in aqueous

solutions.

Temperature Solubility ( g/100 mL)

45 °C 85

44.7 °C 626 ( g/100g of solvent)

99.4 °C 835 ( g/100g of solvent)

Experimental Protocols for Thermochemical
Analysis
The determination of the thermochemical properties of rubidium acetate involves a

combination of calorimetric and thermal analysis techniques. The following sections detail the

methodologies cited in the literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Rubidium_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Rubidium-acetate
https://en.wikipedia.org/wiki/Rubidium_acetate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1126064.aspx
https://www.you-iggy.com/en/chemical-substances/rubidium-acetate/
https://www.genoscope.cns.fr/MGE/pubs/Oliveira_TA_2005.pdf
https://www.you-iggy.com/en/chemical-substances/rubidium-acetate/
https://www.you-iggy.com/en/chemical-substances/rubidium-acetate/
https://www.you-iggy.com/en/chemical-substances/rubidium-acetate/
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=9756
https://www.benchchem.com/product/b1592912?utm_src=pdf-body
https://www.benchchem.com/product/b1592912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction-Solution Calorimetry
This method is employed to determine the standard enthalpy of formation of alkali metal

acetates, including rubidium acetate.[5]

Objective: To measure the enthalpy change of a reaction in solution to derive the standard

enthalpy of formation of the solid compound.

Methodology:

Sample Preparation: High-purity crystalline rubidium acetate is used. Samples are

enclosed in glass ampoules.

Calorimeter: An isoperibol reaction-solution calorimeter is utilized to measure the heat

changes during the dissolution and reaction processes.

Calorimetric Measurements: A series of measurements are performed, including:

The enthalpy of solution of rubidium acetate in a suitable solvent (e.g., an aqueous

solution of a strong acid like HCl).

The enthalpy of solution of acetic acid in the same solvent system.

The enthalpy of solution of a corresponding rubidium salt (e.g., rubidium chloride) in the

same solvent system containing acetic acid.

Data Analysis: By applying Hess's law to the measured enthalpy changes of the different

reactions, the standard enthalpy of formation of crystalline rubidium acetate can be

calculated. The masses of the reactants are precisely measured for each experiment (e.g.,

approximately 220 mg of rubidium acetate).[5]

Thermal Decomposition Analysis
The thermal stability and decomposition pathway of rubidium acetate are investigated using a

suite of thermal analysis techniques.[7]

Objective: To identify the decomposition products and the temperature ranges at which

decomposition occurs.
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Methodology:

Thermogravimetry (TG) and Differential Thermal Analysis (DTA): A sample of rubidium
acetate is heated in a controlled atmosphere (e.g., dynamic air) at a constant rate.

TG measures the change in mass of the sample as a function of temperature, indicating

mass loss due to the release of gaseous products.

DTA measures the temperature difference between the sample and a reference material,

revealing exothermic or endothermic transitions such as melting and decomposition.

Product Identification:

Solid-Phase Products: The solid residues at different stages of decomposition are

analyzed by X-ray diffractometry (XRD) to identify their crystalline structures.[7]

Gas-Phase Products: The gases evolved during decomposition are identified using in-situ

infrared spectroscopy and mass spectrometry.[7]

Findings from Thermal Decomposition Studies: The thermal decomposition of rubidium
acetate in air proceeds stepwise. It ultimately yields rubidium oxide (Rb₂O) at temperatures of

900 °C and above. An intermediate product, rubidium carbonate (Rb₂CO₃), is formed between

400-700 °C. The primary gaseous products identified are water (H₂O), acetone ((CH₃)₂CO),

and carbon dioxide (CO₂).[7]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the comprehensive thermochemical

characterization of rubidium acetate, from sample preparation to data analysis.
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Caption: Workflow for Thermochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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